Cas no 1217623-11-4 (N-Desmethyl Zolmitriptan-d3)

• Product Name: N-Desmethyl Zolmitriptan-d3
• CAS No: 1217623-11-4
• MF: C₁₅H₁₉N₃O₂
• MW: 276.348748445511
• CID: 1072520
• PubChem ID: 46781202
• Update Time: 2025-10-28

N-Desmethyl Zolmitriptan-d3 Chemical and Physical Properties

Names and Identifiers

• [2H3]-N-Desmethylzolmitriptan
• N-Desmethyl Zolmitriptan-d3
• (5R)-5-[[3-[2-(trideuteriomethylamino)ethyl]-1H-indol-5-yl]methyl]-1,3-oxazolidin-2-one
• CS-0378652
• 1217623-11-4
• HY-141750S1
• (4S)-4-[[3-[2-(trideuteriomethylamino)ethyl]-1H-indol-5-yl]methyl]-1,3-oxazolidin-2-one
• N-Desmethyl-d3 Zolmitriptan
• 139264-35-0 (unlabeled)
• AKOS030241480
• (4S)-4-[[3-[2-(Methyl-d3-amino)ethyl]-1H-indol-5-yl]methyl-2-oxazolidinone
• 139264-35-0

• Inchi： 1S/C15H19N3O2/c1-16-5-4-11-8-17-14-3-2-10(7-13(11)14)6-12-9-20-15(19)18-12/h2-3,7-8,12,16-17H,4-6,9H2,1H3,(H,18,19)/t12-/m0/s1/i1D3
• InChI Key： QGGCHSMZXKNGCK-JHFOHIRNSA-N
• SMILES： O1C(N[C@H](C1)CC1C=CC2=C(C=1)C(=CN2)CCNC([2H])([2H])[2H])=O

Computed Properties

• Exact Mass: 276.167
• Monoisotopic Mass: 276.167
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.2A^2

Additional information on N-Desmethyl Zolmitriptan-d3

N-Desmethyl Zolmitriptan-d3: A Comprehensive Overview

Zolmitriptan is a well-known pharmaceutical compound primarily used in the treatment of acute migraine attacks. Its chemical structure, characterized by a triptan framework, has made it a cornerstone in migraine therapy. However, recent advancements in drug metabolism studies have led to the development of N-Desmethyl Zolmitriptan-d3, a deuterated derivative of zolmitriptan. This compound, with the CAS number 1217623-11-4, has garnered significant attention due to its potential applications in pharmacokinetic studies and as a stable isotope-labeled internal standard in analytical chemistry.

The synthesis of N-Desmethyl Zolmitriptan-d3 involves the selective deuterium incorporation at specific positions within the molecule. This process not only enhances the stability of the compound but also provides a unique tool for researchers to study drug metabolism pathways. Recent studies have demonstrated that this deuterated derivative exhibits similar pharmacological properties to zolmitriptan, making it an ideal candidate for comparative pharmacokinetic analyses.

One of the most promising applications of N-Desmethyl Zolmitriptan-d3 lies in its use as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays. By incorporating deuterium into the molecule, researchers can achieve higher sensitivity and accuracy in quantifying zolmitriptan levels in biological samples. This advancement has significant implications for clinical trials, where precise monitoring of drug concentrations is crucial for determining efficacy and safety profiles.

Recent research has also explored the potential of N-Desmethyl Zolmitriptan-d3 in studying drug-drug interactions. By comparing the pharmacokinetics of zolmitriptan and its deuterated counterpart, scientists can gain deeper insights into how different medications influence each other's absorption, distribution, metabolism, and excretion (ADME). These findings are pivotal for optimizing dosing regimens and minimizing adverse effects in patients.

In addition to its role in pharmacokinetics, N-Desmethyl Zolmitriptan-d3 has shown promise in biomarker discovery. By serving as a stable isotope-labeled tracer, this compound enables researchers to track metabolic pathways and identify novel biomarkers associated with migraine pathophysiology. Such discoveries could pave the way for personalized medicine approaches tailored to individual patient needs.

The development of N-Desmethyl Zolmitriptan-d3 represents a significant milestone in medicinal chemistry. Its unique properties not only enhance our understanding of zolmitriptan's mechanisms but also open new avenues for improving drug development processes. As research continues to uncover its full potential, this compound is poised to play a critical role in advancing migraine therapy and beyond.